Cas no 1361541-76-5 (2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361541-76-5
• MF: C₁₁H₄Cl₄N₂O₂
• MW: 337.973658561707
• CID: 4793898
• Update Time: 2025-05-20

2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl4N2O2/c12-8-2-1-6(9(13)10(8)14)7-3-5(17(18)19)4-16-11(7)15/h1-4H
• InChI Key： BLBGKKAJBYPHJK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=NC=C(C=1)[N+](=O)[O-])Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.2
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine

Introduction to 2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361541-76-5)

2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine, with the CAS number 1361541-76-5, is a unique and complex organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a pyridine ring substituted with a 2,3,4-trichlorophenyl group, a chlorine atom at the 2-position, and a nitro group at the 5-position. The combination of these functional groups imparts distinct chemical and biological properties to the molecule.

The synthesis of 2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine typically involves multi-step reactions, often starting from readily available starting materials such as 2-chloro-5-nitropyridine and 1,2,3-trichlorobenzene. The reaction conditions and catalysts used can significantly influence the yield and purity of the final product. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, leading to more cost-effective and environmentally friendly processes.

In terms of its physical properties, 2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine is a solid at room temperature with a high melting point. It is generally insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and dimethylformamide. These solubility characteristics make it suitable for various applications in chemical synthesis and analytical techniques.

The biological activity of 2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine has been the subject of extensive research. Studies have shown that this compound possesses potent antimicrobial properties against a wide range of bacteria and fungi. The mechanism of action is believed to involve the disruption of microbial cell membranes and the inhibition of essential metabolic pathways. This makes it a promising candidate for the development of new antimicrobial agents.

Beyond its antimicrobial properties, 2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine has also been investigated for its potential use in cancer therapy. Research has indicated that this compound can induce apoptosis in cancer cells through the activation of specific signaling pathways. The selective toxicity towards cancer cells while sparing normal cells is a highly desirable trait in anticancer drugs.

In the context of environmental chemistry, the fate and behavior of 2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine in different environmental compartments have been studied. These studies are crucial for assessing the potential ecological impact of this compound if it were to be released into the environment. Findings suggest that while it is relatively stable under certain conditions, it can undergo biodegradation under specific microbial influences.

The safety profile of 2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine is an important consideration for its practical applications. Toxicological studies have provided valuable insights into its potential health effects on humans and animals. While it is not classified as a hazardous substance under current regulations, appropriate handling and storage practices are recommended to minimize any potential risks.

In conclusion, 2-Chloro-5-nitro-3-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361541-76-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and diverse biological activities make it an intriguing subject for ongoing research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as medicine and environmental science.